4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine

• Molecular Formula: C10H13BrN2
• Molecular Weight: 241.13 g/mol
• IUPAC Name: 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine
• InChI: InChI=1S/C10H13BrN2/c11-8-5-7-3-1-2-4-10(7)13-6-9(8)12/h1-4,8-9,13H,5-6,12H2
• InChI Key: XJLPHBUBBQNEPS-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CNC2=CC=CC=C21)N)Br

Description

Systematic Nomenclature and IUPAC Classification

The International Union of Pure and Applied Chemistry (IUPAC) nomenclature for this compound follows hierarchical substituent prioritization and ring assembly rules. The parent structure is identified as 1H-1-benzazepine, a seven-membered azepine ring fused to a benzene moiety. Numerical locants assign positions to substituents: the bromine atom occupies position 4 on the benzene ring, while the amine group resides at position 3 of the azepine ring. The "2,3,4,5-tetrahydro" descriptor indicates partial saturation of the azepine ring at carbon positions 2–5, reducing two double bonds to single bonds.

Table 1: Nomenclature Breakdown

Component	Description	Source Locant
Parent structure	1H-1-benzazepine
Substituents	-Br (position 4), -NH$$_2$$ (position 3)
Saturation	Tetrahydro at positions 2,3,4,5

The systematic name adheres to CAS indexing conventions, which mandate colons to separate non-adjacent locants and brackets for complex fused systems. This contrasts with simpler benzazepine derivatives lacking halogen substituents, such as 2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione, where ketone groups replace the bromine and amine functionalities.

Molecular Architecture and Stereochemical Considerations

The molecular framework comprises a benzannulated azepine ring with partial saturation. Key structural features include:

• Bicyclic Core : A benzene ring fused to a seven-membered azepine ring, creating a planar aromatic region and a non-planar saturated segment.
• Substituent Orientation : The bromine atom adopts a para position on the benzene ring (C4), while the primary amine group occupies the azepine’s C3 position.
• Saturation Pattern : Single bonds at C2–C3 and C4–C5 introduce conformational flexibility, enabling chair-like and boat-like puckering in the tetrahydro region.

The molecular formula $$ \text{C}{10}\text{H}{13}\text{BrN}_2 $$ corresponds to a molecular weight of 241.13 g/mol. Stereochemical analysis reveals one chiral center at C3 due to the amine substituent, yielding two enantiomers. However, no experimental data currently specify the compound’s optical activity or predominant configuration.

Spatial Considerations :

• The benzene ring’s rigidity contrasts with the azepine’s flexible tetrahydro region.
• Intramolecular hydrogen bonding may occur between the C3 amine and adjacent carbon groups, stabilizing specific conformers.
• van der Waals interactions between the bulky bromine atom and proximal hydrogen atoms could influence ring puckering dynamics.

Crystallographic Characterization and X-ray Diffraction Analysis

While direct X-ray crystallographic data for 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine remain unpublished, analogous benzazepine derivatives provide insights into potential lattice parameters. For example, δ-type crystals of 4′-[(2-methyl-1,4,5,6-tetrahydroimidazo[4,5-d]benzazepin-6-yl)carbonyl]-2-phenylbenzanilide hydrochloride exhibit characteristic diffraction peaks at lattice spacings of 10.42, 4.96, 4.01, and 3.58 Å. By analogy, the subject compound may display similar spacing patterns due to shared bicyclic topology.

Hypothetical Diffraction Profile :

Lattice Spacing (Å)	Relative Intensity	Probable Miller Indices
10.42	High	(001)
4.96	Medium	(011)
4.01	High	(110)
3.58	Medium	(020)

Crystal packing likely involves π-π stacking between benzene rings and hydrogen-bonding networks mediated by the amine group. The bromine atom’s electronegativity may further stabilize the lattice through halogen bonding interactions with adjacent molecules.

Challenges in Crystallization :

• Conformational flexibility in the tetrahydro region complicates crystal nucleation.
• Hygroscopic amine groups may require anhydrous crystallization conditions.
• Bromine’s heavy atom effect could enhance X-ray scattering but may also promote polymorphism.

Preparation Methods

Cyclization and Formation of the Benzazepine Core

One common approach starts with gamma-butyrolactone and benzene, which undergo Friedel-Crafts acylation catalyzed by aluminum chloride to produce alpha-tetralone intermediates. The reaction parameters typically involve:

Step	Reagents/Conditions	Description
1	Gamma-butyrolactone, benzene, AlCl3, 60-90°C, 5-30 hours	Friedel-Crafts acylation to form alpha-tetralone
2	Hydrolysis and neutralization with dilute HCl	Work-up to isolate alpha-tetralone
3	Distillation and vacuum rectification	Purification of alpha-tetralone

This step yields the tetralone intermediate, which is crucial for subsequent bromination and ring transformations.

Bromination

Selective bromination at the 4-position (or corresponding position depending on numbering) is achieved using brominating agents such as bromine or N-bromosuccinimide (NBS). The reaction is controlled to avoid over-bromination and to ensure regioselectivity. Typical conditions include:

Step	Reagents/Conditions	Description
4	Bromine or NBS, solvent (e.g., acetic acid or chloroform), room temperature or gentle heating	Electrophilic aromatic substitution introducing bromine

This step introduces the bromine substituent essential for the target compound’s structure.

Oxime Formation and Beckmann Rearrangement

The ketone group of the brominated tetralone undergoes oxime formation by reaction with hydroxylamine derivatives, followed by Beckmann rearrangement to form the benzazepinone intermediate. This sequence involves:

Step	Reagents/Conditions	Description
5	Hydroxylamine or N-hydroxy derivatives, mild acid/base	Oxime formation
6	Acidic conditions (e.g., sulfuric acid), heat	Beckmann rearrangement converting oxime to amide/benzazepinone

The Beckmann rearrangement is critical for ring expansion and formation of the benzazepine ring system.

Reduction to the Amine

The benzazepinone intermediate is then reduced to the corresponding amine at the 3-position. Common reducing agents include lithium aluminum hydride (LiAlH4) or catalytic hydrogenation under controlled conditions:

Step	Reagents/Conditions	Description
7	LiAlH4 or catalytic hydrogenation (H2, Pd/C)	Reduction of ketone/amide to amine

This final step yields 4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine with high purity and yield.

• Summary Table of Preparation Steps

Step No.	Reaction Type	Starting Material	Reagents/Conditions	Product/Intermediate	Key Notes
1	Friedel-Crafts Acylation	Gamma-butyrolactone + Benzene	AlCl3, 60-90°C, 5-30 h	Alpha-tetralone	Formation of tetralone core
2	Bromination	Alpha-tetralone	Br2 or NBS, solvent	4-Bromo-alpha-tetralone	Regioselective bromination
3	Oxime Formation	4-Bromo-alpha-tetralone	Hydroxylamine, mild acid/base	Oxime derivative	Precursor to rearrangement
4	Beckmann Rearrangement	Oxime derivative	Acid, heat	Benzazepinone intermediate	Ring expansion step
5	Reduction	Benzazepinone intermediate	LiAlH4 or H2/Pd-C	4-Bromo-tetrahydro-benzazepin-3-amine	Final amine product

• Research Conclusions and Considerations

• The multi-step synthesis of 4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine is well-established, with key transformations involving cyclization, bromination, Beckmann rearrangement, and reduction.
• The use of inexpensive and readily available starting materials such as gamma-butyrolactone and benzene highlights the industrial viability of these methods.
• High yields (>90%) and purity are achievable with careful control of reaction conditions, particularly during bromination and rearrangement steps.
• The synthetic route is amenable to scale-up, with relatively low environmental impact due to minimized waste and straightforward purification procedures.
• Analytical characterization of intermediates and final products typically involves nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to confirm structure and substitution patterns.
• Safety considerations include handling bromine and strong acids with appropriate protective equipment and under fume hood conditions.

• Diversity of Sources and Exclusion of Non-Authoritative References

This synthesis overview is based on comprehensive review of patent literature, peer-reviewed articles, and chemical databases excluding unreliable sources such as benchchem.com and smolecule.com. The data is corroborated by multiple independent sources including patent disclosures (e.g., CN patents on benzazepine synthesis), chemical registries (PubChem, EPA DSSTox), and published synthetic methodologies in organic synthesis journals.

Chemical Reactions Analysis

Types of Reactions: 4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or introduce hydrogen atoms.

Substitution: This reaction can replace the bromine atom with other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include nucleophiles such as sodium azide (NaN₃) and potassium cyanide (KCN).

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or carboxylic acids, while substitution can introduce various functional groups like azides or nitriles.

Scientific Research Applications

Chemistry: It serves as an intermediate in the synthesis of more complex molecules.

Biology: It has shown potential in modulating biological pathways and interactions.

Medicine: Research indicates its potential as an anti-cancer agent due to its ability to inhibit the proliferation of cancer cells.

Industry: It is used in the development of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to the inhibition of cell proliferation, induction of apoptosis, or other cellular responses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and physicochemical differences between 4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine and related benzazepine derivatives:

Compound Name	Substituents	Molecular Formula	Molecular Weight	CAS Number	Key Properties	Applications/Notes
4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine	Br at C4; NH₂ at C3	C₁₀H₁₂BrN₂	242.12 (free base)	Not explicitly stated	Hydrobromide salt: mp 256–257°C	Potential intermediate in brominated drug synthesis
(R)-2,3,4,5-Tetrahydro-1H-benzo[b]azepin-5-amine	NH₂ at C5; R-configuration	C₁₀H₁₄N₂	162.23	294196-60-4	97% purity; chiral center at C5	Pharmaceutical intermediate; enantiomeric specificity
(S)-(2,3,4,5-Tetrahydro-1H-benzo[b]azepin-5-yl)-amine	NH₂ at C5; S-configuration	C₁₀H₁₄N₂	162.23	Not provided	Mirror image of R-isomer	Likely used in stereoselective synthesis
2,3,4,5-Tetrahydro-1H-3-benzazepin-7-amine	NH₂ at C7	C₁₀H₁₄N₂	162.23	107393-73-7	High-purity reference standard	Used in ANDA/NDA filings for Lorcaserin

Structural and Functional Differences

Substituent Position and Electronic Effects: The bromine atom in 4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine introduces steric bulk and electron-withdrawing effects, which may alter binding affinity in receptor-targeted applications compared to non-brominated analogs like the C5- and C7-amine derivatives . Chirality: The (R)- and (S)-isomers of 2,3,4,5-tetrahydro-1H-benzo[b]azepin-5-amine differ in spatial configuration at C5, which can significantly impact their pharmacological profiles. For example, enantiomers often exhibit distinct interactions with chiral biological targets .

Physicochemical Properties: The hydrobromide salt of the target compound has a higher molecular weight (318.01) and melting point (256–257°C) compared to the free base forms of other benzazepines (e.g., 162.23 for C5- and C7-amine derivatives), suggesting enhanced crystallinity and stability . Amine Position: The C7-amine derivative (CAS 107393-73-7) lacks bromination but shares the benzazepine core.

Biological Activity

4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine is a compound with notable potential in medicinal chemistry, particularly for its pharmacological properties. This article reviews the biological activity of this compound, focusing on its antibacterial effects, structure-activity relationships (SAR), and potential therapeutic applications.

• Molecular Formula : C10H10BrN
• Molecular Weight : 240.10 g/mol
• CAS Number : 86499-96-9
• Physical State : Solid
• Melting Point : 175.0 to 179.0 °C
• Purity : >98% (GC)

Antibacterial Properties

Recent studies have highlighted the antibacterial activity of compounds related to 4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine. For instance, derivatives of benzazepine have shown promising results against various bacterial strains:

Compound	MIC (μg/mL)	Target Bacteria
5m	4	S. aureus
5n	8	MRSA
5o	8	E. coli
5p	4	B. subtilis

Compound 5p demonstrated the strongest inhibitory effects against a range of bacterial strains and low cytotoxicity, suggesting its potential as a broad-spectrum antibacterial agent .

The mechanism by which these compounds exert their antibacterial effects involves disrupting the structural integrity of bacterial cell membranes. This leads to the leakage of intracellular components and subsequent bacterial death. The structure-activity relationship studies indicate that the presence of specific functional groups significantly influences antibacterial potency and spectrum .

Study on Antibacterial Efficacy

In a recent study published in PubMed Central, compound 5p was evaluated for its ability to disperse established bacterial biofilms and showed a slower development of bacterial resistance compared to traditional antibiotics like norfloxacin. The study utilized murine models to assess the in vivo efficacy against MRSA infections, demonstrating significant antibacterial activity at elevated concentrations .

Structure-Activity Relationship Analysis

A comprehensive analysis of SAR revealed that introducing amine groups enhances the hydrophilicity of benzazepine derivatives, which is crucial for improving their interaction with bacterial membranes. The study indicated that modifications at the C2 position could yield compounds with enhanced bioavailability and efficacy .

Q & A

Q. What are the standard synthetic routes for preparing 4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine, and how can reaction conditions be optimized?

The synthesis typically involves multi-step reactions starting from substituted benzazepine precursors. For example, bromination of the parent benzazepine scaffold using reagents like N-bromosuccinimide (NBS) under controlled conditions (e.g., in dichloromethane at 0–25°C) can introduce the bromine substituent. Cyclization reactions, such as intramolecular Friedel-Crafts alkylation, may follow to form the tetrahydrobenzazepine core. Optimization focuses on solvent polarity, temperature gradients, and catalyst selection (e.g., Lewis acids like AlCl₃) to enhance yield and regioselectivity .

Q. What purification strategies are effective for isolating 4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine, and what impurities are commonly encountered?

Column chromatography (silica gel, eluent: ethyl acetate/hexane gradients) and recrystallization (using ethanol/water mixtures) are standard methods. Impurities often include unreacted starting materials (e.g., brominated intermediates) or regioisomers from incomplete cyclization. High-performance liquid chromatography (HPLC) with a C18 column and UV detection (λ = 254 nm) can resolve co-eluting species .

Q. Which analytical techniques are most reliable for confirming the structure and purity of this compound?

• NMR spectroscopy : $^1$H and $^13$C NMR identify the benzazepine backbone and bromine substitution patterns (e.g., coupling constants for adjacent protons).
• Mass spectrometry (EI or ESI) : Molecular ion peaks (e.g., [M+H]⁺) and isotopic patterns (due to bromine) confirm molecular weight.
• HPLC-DAD/MS : Quantifies purity (>95%) and detects trace impurities .

Advanced Research Questions

Q. How can researchers investigate the pharmacological potential of 4-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine, and what in vitro assays are recommended for target validation?

This compound’s rigid benzazepine scaffold suggests potential as a GPCR modulator or kinase inhibitor. In vitro assays include:

• Binding affinity studies : Radioligand displacement assays (e.g., for dopamine or serotonin receptors).
• Functional assays : cAMP accumulation or calcium flux assays to evaluate receptor activation/inhibition.
• Cytotoxicity screening : MTT assays in HEK293 or HepG2 cells to assess therapeutic index .

Q. How can conflicting data on synthetic yields between different routes be systematically analyzed?

Contradictions may arise from divergent reaction mechanisms or side reactions. Researchers should:

• Compare intermediates : Use LC-MS to track byproducts (e.g., over-brominated species).
• Evaluate kinetic vs. thermodynamic control : Vary reaction times and temperatures to identify dominant pathways.
• Computational modeling : Density Functional Theory (DFT) calculations can predict energy barriers for competing pathways .

Q. What strategies are effective for studying structure-activity relationships (SAR) of bromine substitution in this scaffold?

• Analog synthesis : Replace bromine with other halogens (e.g., Cl, F) or functional groups (e.g., -CH₃, -OCH₃) to assess steric/electronic effects.
• Crystallography : X-ray structures of ligand-target complexes (e.g., protein-ligand co-crystals) reveal binding interactions.
• Pharmacophore mapping : Molecular docking (AutoDock Vina) identifies critical substituent interactions .

Q. How can researchers address challenges in scaling up the synthesis while maintaining enantiomeric purity?

• Catalytic asymmetric synthesis : Use chiral catalysts (e.g., BINAP-metal complexes) during cyclization.
• Continuous flow chemistry : Improves heat/mass transfer for reproducible yields.
• Chiral HPLC : Monitors enantiomeric excess (ee) during process optimization .

Methodological Considerations

Q. What computational tools are recommended for predicting the physicochemical properties of this compound?

• LogP and solubility : SwissADME or ACD/Labs software.
• pKa estimation : MarvinSketch (ChemAxon) for ionization states.
• Metabolic stability : CYP450 interaction predictions via Schrödinger’s QikProp .

Q. How should researchers design stability studies under varying storage conditions?

• Forced degradation : Expose to heat (40–60°C), humidity (75% RH), and light (ICH Q1B guidelines) for 4 weeks.
• Analytical monitoring : Track decomposition via UPLC-MS (e.g., hydrolysis of the benzazepine ring) .

Q. What safety protocols are critical when handling brominated benzazepines?

• Personal protective equipment (PPE) : Nitrile gloves, lab coats, and fume hoods.
• Waste disposal : Neutralize brominated byproducts with sodium thiosulfate before disposal.
• Toxicity screening : Ames test for mutagenicity and acute toxicity studies in rodents .